Cas no 15147-07-6 (1,4-Benzodioxin-6-ethanamine,2,3-dihydro-a-phenyl-,hydrochloride (1:1))

• Product Name: 1,4-Benzodioxin-6-ethanamine,2,3-dihydro-a-phenyl-,hydrochloride (1:1)
• CAS No: 15147-07-6
• MF: C₁₆H₁₈ClNO₂
• MW: 291.772623538971
• CID: 180213
• PubChem ID: 27070
• Update Time: 2025-04-19

1,4-Benzodioxin-6-ethanamine,2,3-dihydro-a-phenyl-,hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzodioxin-6-ethanamine,2,3-dihydro-a-phenyl-,hydrochloride (1:1)
• [2-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-phenylethyl]azanium,chloride
• 2-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-1-phenyl-aethylamin, Hydrochlorid
• 2-(2,3-dihydro-benzo[1,4]dioxin-6-yl)-1-phenyl-ethylamine, hydrochloride
• 6-(2-Amino-2-phenylethyl)benzo-1,4-dioxan hydrochloride
• AC1L1CFH
• LS-34403
• 1,4-BENZODIOXAN-6-ETHYLAMINE, alpha-PHENYL-, HYDROCHLORIDE
• 15147-07-6
• alpha-Phenyl-1,4-benzodioxan-6-ethylamine hydrochloride

• Inchi： 1S/C16H17NO2.ClH/c17-14(13-4-2-1-3-5-13)10-12-6-7-15-16(11-12)19-9-8-18-15;/h1-7,11,14H,8-10,17H2;1H
• InChI Key： GBDVXGAFVYDUEO-UHFFFAOYSA-N
• SMILES： [Cl-].O1CCOC2C=CC(=CC1=2)CC(C1C=CC=CC=1)[NH3+]

Computed Properties

• Exact Mass: 272.9618
• Monoisotopic Mass: 291.102607
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.1

Experimental Properties

• Boiling Point: 380.1°Cat760mmHg
• Flash Point: 202.2°C
• PSA: 40.76